Cas no 387882-69-1 (4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid)

• Product Name: 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid
• CAS No: 387882-69-1
• MF: C₁₃H₈F₂N₂O₄
• MW: 294.210430145264
• CID: 1491714
• PubChem ID: 24100990
• Update Time: 2025-05-23

4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3,4-difluorophenyl)amino]-3-nitro-
• MLS001200967
• SR-01000597267-1
• EN300-56976
• 387882-69-1
• CHEMBL1570549
• Oprea1_849149
• AKOS000214571
• 4-[(3,4-difluorophenyl)amino]-3-nitrobenzoicacid
• G21139
• HMS2861H08
• 4-(3,4-difluoroanilino)-3-nitrobenzoic acid
• SMR000564352
• 4-[(3,4-difluorophenyl)amino]-3-nitrobenzoic acid
• Z319111888
• SR-01000597267
• 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid

• Inchi： 1S/C13H8F2N2O4/c14-9-3-2-8(6-10(9)15)16-11-4-1-7(13(18)19)5-12(11)17(20)21/h1-6,16H,(H,18,19)
• InChI Key： VCKODVCSCULQLJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 294.04524
• Monoisotopic Mass: 294.04521306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 92.47

Additional information on 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid

4-(3,4-Difluorophenyl)amino-3-nitrobenzoic Acid: A Comprehensive Overview

The compound 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid, identified by the CAS number 387882-69-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid core with a nitro group at the 3-position and an amino group substituted with a 3,4-difluorophenyl moiety at the 4-position. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid in the context of its role as a potential lead compound for therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly in the realm of inflammation and oxidative stress. The presence of the nitro group at the 3-position is known to enhance the compound's electron-withdrawing effects, which can influence its reactivity and bioavailability. Similarly, the amino group substituted with a difluorophenyl ring introduces steric and electronic effects that may play a crucial role in its pharmacokinetic profile.

The synthesis of 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by nitration at the meta position and subsequent substitution reactions to introduce the amino group with the difluorophenyl substituent. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and further research.

In terms of applications, this compound has shown promise in several areas. Its ability to inhibit certain enzymes involved in inflammatory processes has made it a candidate for anti-inflammatory drug development. Additionally, studies have demonstrated its potential as an antioxidant agent, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid with various biological targets. These studies provide insights into its binding affinity and selectivity, which are critical factors in drug design. Furthermore, pharmacokinetic studies have revealed that this compound exhibits favorable absorption and distribution properties, making it a viable candidate for further preclinical testing.

The CAS number 387882-69-1 is an essential identifier for this compound in scientific literature and regulatory documents. It ensures accurate communication and tracking of this molecule across various research domains. As interest in this compound continues to grow, ongoing research is focused on optimizing its therapeutic potential while minimizing any potential side effects.

In conclusion, 4-(3,4-Difluorophenyl)amino-3-nitrobenzoic acid, with its unique structural features and promising biological activity, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its continued study will undoubtedly shed light on new avenues for drug development and contribute to advancements in medicinal chemistry.